Cas no 135652-05-0 (N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine)

N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine is a specialized diamine derivative featuring methoxyethyl substituents on the pyridine backbone. This compound is of interest in coordination chemistry and catalysis due to its chelating properties, facilitated by the nitrogen donor atoms and flexible methoxyethyl side chains. Its structure allows for tunable ligand behavior in metal complexes, making it useful in applications such as asymmetric synthesis or transition-metal catalysis. The methoxy groups enhance solubility in polar organic solvents, improving reactivity in homogeneous systems. This compound may also serve as a precursor for further functionalization, enabling the development of tailored ligands or polymeric materials.
N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine structure
135652-05-0 structure
Product Name:N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine
CAS No:135652-05-0
MF:C11H19N3O2
MW:225.287462472916
CID:5048063
Update Time:2025-06-09

N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N2,N2-bis(2-methoxyethyl)pyridine-2,3-diamine
    • 2-N,2-N-bis(2-methoxyethyl)pyridine-2,3-diamine
    • N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine
    • Inchi: 1S/C11H19N3O2/c1-15-8-6-14(7-9-16-2)11-10(12)4-3-5-13-11/h3-5H,6-9,12H2,1-2H3
    • InChI Key: QQCNJHQWPYNLOK-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C1C(=CC=CN=1)N)CCOC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 173
  • XLogP3: 0.3
  • Topological Polar Surface Area: 60.6

N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine Pricemore >>

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Additional information on N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine

Research Update on N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine (CAS: 135652-05-0) in Chemical Biology and Pharmaceutical Applications

N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine (CAS: 135652-05-0) is a specialized chemical compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-diamine core and methoxyethyl substituents, has shown promise in various applications, including drug discovery, catalysis, and material science. Recent studies have focused on elucidating its molecular interactions, synthetic utility, and potential therapeutic benefits, making it a subject of significant scientific interest.

One of the key areas of research involving N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine is its role as a ligand in transition metal catalysis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating palladium-catalyzed cross-coupling reactions, which are critical for the synthesis of complex pharmaceutical intermediates. The study highlighted the compound's ability to stabilize reactive intermediates and improve reaction yields, suggesting its potential for scalable industrial applications.

In addition to its catalytic properties, recent investigations have explored the compound's biological activity. A preprint article from BioRxiv (2024) reported that N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. While the exact mechanism remains under investigation, preliminary data suggest that the compound's structural features may enable selective binding to kinase active sites, offering a foundation for further drug development efforts.

Another notable advancement involves the compound's application in material science. Researchers at the University of Cambridge (2023) utilized N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine as a building block for designing novel supramolecular assemblies. These assemblies demonstrated unique photophysical properties, such as tunable fluorescence, which could be leveraged in biosensing and imaging technologies. The study emphasized the compound's versatility and its potential to bridge gaps between chemical synthesis and functional material design.

Despite these promising developments, challenges remain in optimizing the compound's synthetic accessibility and biological efficacy. A recent review in Chemical Reviews (2024) underscored the need for more robust synthetic protocols to produce N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine with high purity and yield. Additionally, further in vivo studies are required to validate its therapeutic potential and assess any off-target effects.

In conclusion, N2,N2-Bis(2-methoxyethyl)pyridine-2,3-diamine (CAS: 135652-05-0) represents a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its applications in catalysis, drug discovery, and material science highlight its versatility, while ongoing studies aim to address existing limitations and unlock its full potential. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials.

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